Cas no 98452-82-5 (Bis(hexafluoroisopropyl)itaconate)

• Product Name: Bis(hexafluoroisopropyl)itaconate
• CAS No: 98452-82-5
• MF: C₁₁H₆F₁₂O₄
• MW: 430.143785953522
• CID: 803495
• PubChem ID: 2736040
• Update Time: 2025-11-02

Bis(hexafluoroisopropyl)itaconate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methylene-, 1,4-bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] ester
• BIS(HEXAFLUOROISOPROPYL)ITACONATE
• bis-Hexafluoro-2-propylitaconate
• HFIP-I
• CS-0207383
• SCHEMBL942348
• FT-0623070
• Butanedioic acid,2-methylene-,1,4-bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]ester
• Bis(1,1,1,3,3,3-hexafluoropropan-2-yl) 2-methylidenebutanedioate
• MFCD00042168
• 98452-82-5
• OICRDFIVTSEVJJ-UHFFFAOYSA-N
• bis(1,1,1,3,3,3-hexafluoropropan-2-yl) 2-methylenesuccinate
• 1,4-Bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] 2-methylenebutanedioate
• bis-(Hexafluoroisopropyl)itaconate
• DTXSID601044106
• Bis(hexafluoroisopropyl)itaconate

• MDL： MFCD00042168
• Inchi： 1S/C11H6F12O4/c1-3(5(25)27-7(10(18,19)20)11(21,22)23)2-4(24)26-6(8(12,13)14)9(15,16)17/h6-7H,1-2H2
• InChI Key： OICRDFIVTSEVJJ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)OC(CC(=C)C(=O)OC(C(F)(F)F)C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 430.00700
• Monoisotopic Mass: 430.0074466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.00550

Bis(hexafluoroisopropyl)itaconate Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Bis(hexafluoroisopropyl)itaconate

Recent Advances in the Study of Bis(hexafluoroisopropyl)itaconate (CAS: 98452-82-5) in Chemical Biology and Pharmaceutical Research

Bis(hexafluoroisopropyl)itaconate (CAS: 98452-82-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Recent studies have focused on its role as a modulator of cellular processes, particularly in inflammation and immune response regulation. This research brief synthesizes the latest findings on the compound, highlighting its mechanisms of action, applications, and future research directions.

One of the key areas of investigation has been the compound's ability to interact with cellular signaling pathways, particularly those involving the Nrf2-Keap1 system. Studies have demonstrated that Bis(hexafluoroisopropyl)itaconate can activate Nrf2, leading to the upregulation of antioxidant response elements (AREs) and providing cytoprotective effects against oxidative stress. This mechanism has been explored in the context of neurodegenerative diseases, where oxidative damage plays a critical role in disease progression.

In addition to its antioxidant properties, Bis(hexafluoroisopropyl)itaconate has shown promise as an anti-inflammatory agent. Recent in vitro and in vivo studies have revealed its capacity to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate macrophage polarization further underscores its immunomodulatory potential.

From a chemical perspective, the hexafluoroisopropyl groups in Bis(hexafluoroisopropyl)itaconate contribute to its enhanced stability and bioavailability compared to other itaconate derivatives. This structural feature has been the subject of several structure-activity relationship (SAR) studies, aiming to optimize the compound's pharmacological profile. Computational modeling and molecular docking studies have provided insights into the compound's interactions with biological targets, facilitating the design of more potent analogs.

Recent advancements in synthetic methodologies have also improved the scalability and purity of Bis(hexafluoroisopropyl)itaconate production. Novel catalytic systems and green chemistry approaches have been employed to address challenges associated with its synthesis, making it more accessible for preclinical and clinical studies. These developments are critical for advancing the compound's translation from bench to bedside.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetics and long-term safety profile. Ongoing research is focused on addressing these gaps through comprehensive toxicology studies and formulation optimization. The integration of Bis(hexafluoroisopropyl)itaconate into combination therapies and its potential synergies with existing drugs are also areas of active investigation.

In conclusion, Bis(hexafluoroisopropyl)itaconate (CAS: 98452-82-5) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its dual role as an antioxidant and anti-inflammatory agent, coupled with its favorable chemical properties, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should prioritize translational studies to evaluate its efficacy and safety in clinical settings, paving the way for its potential therapeutic applications.